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ylmethyl)benzaldehyde

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-(1H-Pyrazol-1-ylmethyl)benzaldehyde is a versatile heterocyclic compound that serves as
a key intermediate in the synthesis of a variety of organic molecules. Its unique structure,
combining a reactive aldehyde group with a biologically relevant pyrazole nucleus, makes it a
molecule of significant interest in medicinal chemistry and materials science. This guide
provides a comprehensive overview of its chemical structure, properties, and its role as a
synthetic building block. While specific experimental data on its biological activity is limited in
publicly accessible literature, its utility is primarily demonstrated through its application in the
development of novel compounds with potential therapeutic applications, including anti-
inflammatory and anti-cancer agents.[1]

Chemical Structure and Properties

This section details the fundamental chemical and physical characteristics of 4-(1H-Pyrazol-1-
ylmethyl)benzaldehyde.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1288086?utm_src=pdf-interest
https://www.benchchem.com/product/b1288086?utm_src=pdf-body
https://www.chemimpex.com/products/26521
https://www.benchchem.com/product/b1288086?utm_src=pdf-body
https://www.benchchem.com/product/b1288086?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1288086?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

IUPAC Name and Structure

o |[UPAC Name: 4-(pyrazol-1-ylmethyl)benzaldehyde
e SMILES: C1=CN(N=C1)CC2=CC=C(C=C2)C=0
e 2D Structure:
Click to download full resolution via product page

Caption: 2D structure of 4-(1H-Pyrazol-1-yImethyl)benzaldehyde.

Physicochemical Properties

A summary of the key physicochemical properties is provided in the table below. This data is
compiled from chemical supplier databases, as detailed characterization is not widely available
in peer-reviewed literature.

Property Value Reference
Molecular Formula C11H10N20 [1]
Molecular Weight 186.2 g/mol [1]
CAS Number 887922-90-9 [1]
Appearance Light yellow solid [1]
Purity > 95% (by NMR) [1]
Storage Conditions Store at 0-8°C [1]
Synthesis

While a specific, detailed experimental protocol for the synthesis of 4-(1H-Pyrazol-1-
ylmethyl)benzaldehyde is not readily available in published literature, a plausible synthetic
route can be proposed based on established chemical principles. The most likely method
involves the N-alkylation of pyrazole.

Proposed Synthetic Pathway
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The synthesis would likely proceed via the reaction of pyrazole with a suitable 4-formylbenzyl
halide, such as 4-(bromomethyl)benzaldehyde, in the presence of a base.

Reactants

[4-(8romomethyl)benzaldehyde)

Conditions

[ Base (e.g., K2COs, NaH) )

[Solvent (e.g., DMF, Acetonitrile)}

N-alkylation
Reaction

Products

Y
4-(1H-Pyrazol-1-ylmethyl)benzaldehyde

[Byproduct Salt (e.g., KBr)}

Click to download full resolution via product page
Caption: Proposed synthetic workflow for 4-(1H-Pyrazol-1-ylmethyl)benzaldehyde.

Note: This represents a theoretical pathway. Researchers should conduct small-scale trials to
optimize reaction conditions such as the choice of base, solvent, temperature, and reaction

time.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b1288086?utm_src=pdf-body-img
https://www.benchchem.com/product/b1288086?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1288086?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Applications in Research and Development

4-(1H-Pyrazol-1-ylmethyl)benzaldehyde is primarily utilized as a chemical intermediate in
several areas of research.

Medicinal Chemistry

The compound serves as a foundational scaffold for the synthesis of more complex molecules
with potential biological activity.[1] The aldehyde functional group is particularly useful for
derivatization, allowing for the construction of Schiff bases, hydrazones, and other
functionalities common in drug candidates. Its application is noted in the development of novel
compounds with potential anti-inflammatory and anti-cancer properties.[1]

Synthetic and Materials Chemistry

In synthetic chemistry, it is valued as a building block for creating larger, complex organic
structures for pharmaceuticals and agrochemicals.[1] Additionally, it has found applications in
materials science for the production of dyes and pigments.[1]

Biological Activity

There is a lack of specific, quantitative biological data for 4-(1H-Pyrazol-1-
ylmethyl)benzaldehyde in the public domain. The therapeutic potential ascribed to it is
generally inferred from the known biological activities of other pyrazole-containing compounds.
Pyrazole derivatives are a well-known class of compounds with a broad spectrum of
bioactivities.

Conclusion

4-(1H-Pyrazol-1-ylmethyl)benzaldehyde is a valuable chemical intermediate with significant
potential for applications in drug discovery and materials science. Its utility as a synthetic
building block is well-established by its commercial availability and the general description of its
use in creating more complex molecules. However, a notable gap exists in the scientific
literature regarding detailed experimental protocols for its synthesis and characterization, as
well as specific data on its biological activities. Further research is warranted to fully explore
and document the properties and potential applications of this compound, which would be of
considerable benefit to the scientific research community.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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